Cas no 1227509-20-7 (2-Amino-4-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1227509-20-7
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4688990
• Update Time: 2025-10-28

2-Amino-4-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-fluoro-5-(trifluoromethyl)pyridine
• FCH1166099
• 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-4-1-5(11)12-2-3(4)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： SLZYKJKKHNWVSQ-UHFFFAOYSA-N
• SMILES： FC1C=C(N)N=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine

Introduction to 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine (CAS No: 1227509-20-7)

2-Amino-4-fluoro-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number 1227509-20-7, features a pyridine core substituted with an amino group at the 2-position, a fluorine atom at the 4-position, and a trifluoromethyl group at the 5-position. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate enzyme interactions and improve metabolic stability, making this compound a promising candidate for further investigation.

The synthesis of 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine typically involves multi-step organic transformations, often starting from commercially available pyridine precursors. The introduction of fluorine and trifluoromethyl groups requires specialized reagents and conditions to ensure high selectivity and yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve the desired substitution pattern efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the importance of precision in constructing complex heterocyclic systems.

In recent years, 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine has been investigated for its potential pharmacological properties. The presence of both electron-donating (amino) and electron-withdrawing (fluorine and trifluoromethyl) groups creates a unique electronic environment that can influence binding affinity to biological targets. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The fluorinated pyridine scaffold is particularly noteworthy, as fluorine atoms are known to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity.

One of the most compelling aspects of 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. The structural features of this compound make it a valuable building block for designing molecules with enhanced pharmacokinetic profiles. For instance, the trifluoromethyl group can improve binding interactions by increasing lipophilicity, while the fluorine atom can modulate metabolic pathways to prolong drug efficacy. Such characteristics are particularly relevant in the context of modern drug discovery, where optimizing bioavailability and target engagement is paramount.

Moreover, the growing interest in fluorinated compounds stems from their widespread use in clinical applications. Fluoroaromatics and fluoroalkanes are prevalent in approved drugs due to their ability to improve pharmacological properties without significantly altering core molecular structure. 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine aligns with this trend by incorporating fluorinated moieties into a biologically relevant heterocyclic framework. This has spurred further research into its derivatives, aiming to identify more potent and selective analogs with improved therapeutic potential.

Recent advancements in computational chemistry have also facilitated the exploration of 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine's biological activity. Molecular modeling studies have been conducted to predict how this compound interacts with target proteins, providing insights into its mechanism of action. These simulations have helped rationalize experimental observations and guide the design of next-generation derivatives with enhanced efficacy. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring novel therapeutic agents to market more efficiently.

The agrochemical sector has also shown interest in 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine, recognizing its potential as a precursor for developing advanced crop protection agents. Fluorinated pyridines are known for their ability to enhance pesticide stability and bioavailability, making them ideal candidates for improving agricultural productivity. Investigating this compound's role in agrochemical formulations could lead to innovative solutions for pest management while minimizing environmental impact.

In conclusion, 2-Amino-4-fluoro-5-(trifluoromethyl)pyridine (CAS No: 1227509-20-7) represents a fascinating example of how structural modifications can influence biological activity. Its unique combination of functional groups positions it as a versatile scaffold for pharmaceutical and agrochemical applications. As research continues to uncover new therapeutic possibilities and synthetic strategies, this compound is poised to play a significant role in future drug development efforts.